Cas no 14003-16-8 ((5-methylfuran-2-yl)methanamine)

• Product Name: (5-methylfuran-2-yl)methanamine
• CAS No: 14003-16-8
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD00143471
• CID: 49590
• Update Time: 2025-05-20

(5-methylfuran-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Methylfuran-2-yl)methanamine
• C-(5-METHYL-FURAN-2-YL)-METHYLAMINE
• 2-AMINOMETHYL-5-METHYLFURAN
• 5-METHYLFURFURYLAMINE
• RARECHEM AL BW 2332
• 2-Aminomethyl-5-Methyl-Furane
• 2-Aminimethyl-5-methylfuran
• 5-methyl-2-furylmethylamine
• (5-Methyl-2-furyl)methylamine
• 5-methyl-2-Furanmethanamine
• C6H9NO
• Furfurylamine, 5-methyl- (6CI,7CI,8CI)
• (5-Methylfuran-2-ylmethyl)amine
• 1-(5-Methyl-2-furyl)methanamine
• 5-Methyl-2-(aminomethyl)furan
• 5-Methyl-2-furfurylamine
• 5-Methyl-2-furanmeth
• 5-Methylfuran-2-methanamine
• 2-Methyl-5-aminomethylfuran
• 5-METHYLFURFURYLAMINE 95+%
• 2-Furanmethanamine, 5-methyl-
• [(5-methyl-2-furyl)methyl]amine
• 1-(5-methylfuran-2-yl)methanamine
• PubChem6995
• 5-methyl-2-furanylmethylamine
• 5-methyl-2-furanylmethanamine
• (5-methylfuran-2-yl)methanamine

• MDL： MFCD00143471
• Inchi： 1S/C6H9NO/c1-5-2-3-6(4-7)8-5/h2-3H,4,7H2,1H3
• InChI Key： YSEAGSCGERFGBL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CN

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.01
• Melting Point: -22 ºC
• Boiling Point: 55°C/7mmHg(lit.)
• Flash Point: 57 ºC
• Refractive Index: 1.486-1.488
• Water Partition Coefficient: >1000 g/L (20 ºC)
• PSA: 39.16000
• LogP: 1.74700
• Solubility: Not determined

(5-methylfuran-2-yl)methanamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-methylfuran-2-yl)methanamine

Comprehensive Overview of (5-Methylfuran-2-yl)methanamine (CAS No. 14003-16-8): Properties, Applications, and Industry Insights

(5-Methylfuran-2-yl)methanamine, identified by its CAS number 14003-16-8, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This furan-derived amine exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₆H₉NO, and aromatic furan core contribute to its reactivity, enabling diverse applications in drug discovery and material science. Researchers increasingly focus on its potential as a building block for bioactive molecules, aligning with the growing demand for sustainable heterocyclic compounds.

The compound’s 5-methylfuran moiety is particularly noteworthy, as furan derivatives are pivotal in green chemistry initiatives. With rising interest in bio-based chemicals, (5-Methylfuran-2-yl)methanamine offers a renewable alternative to petroleum-derived intermediates. Industry reports highlight its compatibility with catalytic amination processes, a hot topic in circular economy discussions. Recent patents also suggest its utility in flavor and fragrance formulations, addressing consumer trends toward natural ingredients.

From a technical perspective, CAS 14003-16-8 demonstrates moderate solubility in polar solvents, a property exploited in high-throughput screening workflows. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under ambient conditions, a frequently searched topic in chemical forums. Its amine functional group enables facile derivatization, making it a candidate for combinatorial chemistry libraries—a key focus area for AI-driven drug discovery platforms.

Environmental and safety profiles of (5-Methylfuran-2-yl)methanamine are rigorously documented. Unlike traditional amines, its furan backbone may enhance biodegradability, resonating with ESG (Environmental, Social, and Governance) metrics in chemical manufacturing. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper PPE (Personal Protective Equipment) is recommended—a common query among laboratory professionals.

Market analysts note growing procurement of CAS 14003-16-8 by contract research organizations (CROs), driven by demand for furan-based scaffolds in oncology and CNS drug development. Its compatibility with microwave-assisted synthesis (a trending technique) further boosts adoption. Suppliers increasingly list it under "specialty fine chemicals" categories, with purity grades exceeding 98% to meet GMP (Good Manufacturing Practice) standards.

Innovative applications include its use in photocatalysis research, where its electron-donating properties are explored for organic LED (OLED) materials. This intersects with the booming renewable energy sector, where users frequently search for "furan amines in energy storage." Additionally, its role in chiral auxiliaries for asymmetric synthesis is under investigation, addressing pharmaceutical industry needs for enantioselective catalysis.

For researchers, critical considerations include storage recommendations (typically under inert gas) and compatibility with common protecting groups. Spectral data (IR, ¹³C NMR) are widely shared in open-access journals, reflecting the open science movement. The compound’s LogP value (~1.2) suggests favorable membrane permeability, a key parameter in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions—a frequent search term in computational chemistry circles.

Future prospects for (5-Methylfuran-2-yl)methanamine include expansion into bioconjugation techniques for antibody-drug conjugates (ADCs) and click chemistry applications. As sustainable chemistry gains traction, this compound’s alignment with green chemistry principles (e.g., atom economy) positions it as a strategic material for next-generation synthetic protocols.